4-chloro-2-methyl-5-{[(phenylmethyl)oxy]methyl}-1H-imidazole

• Molecular Formula: C12H13ClN2O
• Molecular Weight: 236.70 g/mol
• IUPAC Name: 4-chloro-2-methyl-5-(phenylmethoxymethyl)-1H-imidazole
• InChI: InChI=1S/C12H13ClN2O/c1-9-14-11(12(13)15-9)8-16-7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,14,15)
• InChI Key: OGJMMDAARSUYRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(N1)COCC2=CC=CC=C2)Cl

Description

4-chloro-2-methyl-5-{[(phenylmethyl)oxy]methyl}-1H-imidazole is a useful research compound. Its molecular formula is C12H13ClN2O and its molecular weight is 236.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-{1-cyano-2-[(phenylmethyl)oxy]ethyl}acetamide (1.64 g, 7.5 mmol), triphenylphosphine (4.9 g, 18.8 mmol), and carbon tetrachloride (1.8 mL, 18.8 mmol) in acetonitrile (75 mL) was heated at 45° C. for 6 h. The reaction was concentrated and the residue was stirred in CH2Cl2 (80 mL) and 0.5 N NaOH (70 mL) for 15 min. The organic layer was isolated, dried (Na2SO4), filtered, concentrated and the residue was purified by silica gel flash column chromatography (5-70% EtOAc:hexanes) to give the title compound as a yellow solid, in assumed quantitative yield due to inseparable triphenylphosphine oxide. 1H NMR (400 MHz, CDCl3) δ ppm 7.28-7.37 (m, 5H), 4.50 (s, 2H), 4.48 (s, 2H), 2.37 (s, 3H).